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Compound of Interest

Compound Name: Ceritinib D7

Cat. No.: B1472091 Get Quote

In the realm of pharmacokinetic studies and therapeutic drug monitoring, the accurate

quantification of targeted therapies like Ceritinib is paramount. This guide provides a

comparative analysis of various analytical methods for Ceritinib, with a special focus on the

linearity and range achieved using its deuterated internal standard, Ceritinib-D7. This document

is intended for researchers, scientists, and drug development professionals seeking to

establish robust and reliable bioanalytical assays.

Quantitative Performance Overview
The selection of an appropriate analytical method is critical for obtaining accurate and

reproducible results. The following table summarizes the linearity and range of different

methods for Ceritinib quantification, providing a clear comparison of their performance

characteristics.
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Analytical
Method

Internal
Standard

Matrix
Linearity
Range

LLOQ

Correlatio
n
Coefficie
nt (r²)

Referenc
e

LC-MS/MS
[¹³C6]-

Ceritinib

Human

Plasma

5.00 - 1000

ng/mL
5.00 ng/mL

Not

Specified
[1]

UPLC-

MS/MS

[¹³C6]-

Ceritinib

Rat

Plasma

1 - 2000

nM
1 nM

Not

Specified
[2][3]

UPLC-

MS/MS

Dasatinib-

d8

Human

Plasma

5.00 - 500

ng/mL
5.00 ng/mL

0.9967 to

0.9990
[4][5]

UPLC-

MS/MS
Diazepam

Rat

Plasma

2 - 1000

ng/mL
2 ng/mL

Not

Specified
[6]

HPLC-PDA Dasatinib
Rabbit

Plasma

0.002 - 0.2

µg/mL

0.002

µg/mL
0.999 [7]

RP-HPLC
Not

Applicable

Pharmaceu

tical

Formulatio

ns

25 - 150

µg/mL

Not

Specified
0.9992 [8]

RP-HPLC
Not

Applicable
Bulk Drug

5 - 100

µg/mL

Not

Specified
0.9960 [9]

RP-HPLC
Not

Applicable

Bulk and

Finished

Dosage

Form

30 - 150

ppm

2.97 µg/mL

(LOD),

9.92 µg/mL

(LOQ)

0.998 [10][11]

Microwell

Spectropho

tometry

Not

Applicable

Bulk

Drug/Caps

ules

5 - 150

µg/mL

5.3 - 7.6

µg/mL
≥0.9991 [12][13][14]
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Ceritinib Analysis using LC-MS/MS with [¹³C6]-Ceritinib
Internal Standard
This method offers high selectivity and sensitivity for the quantification of Ceritinib in biological

matrices.

Sample Preparation:

Plasma samples (100 µL) are subjected to protein precipitation.

Acetonitrile containing the internal standard, [¹³C6]-Ceritinib, is added to the plasma

samples.[1]

The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

The supernatant is collected for analysis.

Chromatographic Conditions:

System: Ultra-Performance Liquid Chromatography (UPLC) coupled with a tandem mass

spectrometer (MS/MS).

Column: A suitable C18 column, such as a Waters ACQUITY UPLC BEH C18.[2][3]

Mobile Phase: A gradient elution with 0.1% formic acid in water (Mobile Phase A) and 0.1%

formic acid in acetonitrile (Mobile Phase B).[2][3]

Flow Rate: 0.4 mL/min.[2][3]

Injection Volume: Typically 5 µL.

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:
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Ceritinib: m/z 558.2 → 433.2[6]

[¹³C6]-Ceritinib: (Specific transition for the stable isotope labeled internal standard)

Alternative Method: UPLC-MS/MS with Dasatinib-d8
Internal Standard
This method provides a viable alternative for the simultaneous analysis of multiple kinase

inhibitors, including Ceritinib.[4][5]

Sample Preparation:

Protein precipitation of plasma samples is performed using acetonitrile.[4]

Chromatographic Conditions:

System: UPLC-MS/MS.[4][5]

Column: Acquity UPLC® BEH C18 column (1.7 µm, 50 mm x 2.1 mm).[4][5]

Mobile Phase: A binary gradient of pure water/formic acid/ammonium formate (100:0.1:0.02,

v/v/v) and methanol/formic acid (100:0.1, v/v).[4][5]

Flow Rate: 0.350 mL/min.[4]

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Positive Ionization.[4]

Detection Mode: Multiple Reaction Monitoring (MRM).[4]

MRM Transitions:

Ceritinib: m/z 558 > 433[4]

Dasatinib-d8: m/z 496 > 406[4]
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Caption: Experimental workflow for Ceritinib bioanalysis.

Signaling Pathway Context
While this guide focuses on the analytical aspects of Ceritinib, it is important to remember its

mechanism of action. Ceritinib is a potent and selective inhibitor of Anaplastic Lymphoma

Kinase (ALK).[15] The following diagram illustrates the simplified signaling pathway targeted by

Ceritinib.
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Caption: Simplified ALK signaling pathway and Ceritinib's point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ceritinib Analysis: A Comparative Guide to Linearity and
Range]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472091#linearity-and-range-for-ceritinib-analysis-
using-ceritinib-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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